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Compound of Interest

Compound Name: dodecyl L-serinate

Cat. No.: B15380660 Get Quote

Disclaimer: Specific safety data for dodecyl L-serinate is not readily available. The following

guidance is based on the safety profiles of structurally related compounds, including sodium

dodecyl sulfate (SDS) and various L-serine derivatives. Researchers, scientists, and drug

development professionals should conduct a thorough risk assessment before handling this

compound.

Potential Hazard Profile
Dodecyl L-serinate is a surfactant, and based on data from similar molecules, it may present

the following hazards:

Skin Irritation: May cause skin irritation.[1][2]

Serious Eye Damage: Poses a risk of serious eye damage.[1][2]

Respiratory Irritation: May cause respiratory irritation if inhaled as a dust or aerosol.[1]

Harmful if Swallowed: May be harmful if ingested.[1]

Aquatic Toxicity: May be toxic to aquatic life.[1][3]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical for the safe handling of dodecyl L-serinate. The

following table summarizes the recommended PPE for various laboratory operations.
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Operation Eye Protection Hand Protection Body Protection
Respiratory

Protection

Weighing and

preparing

solutions

Safety glasses

with side shields

or chemical

splash goggles.

[4]

Nitrile gloves.[4]
Fully buttoned

lab coat.[4]

Not generally

required if

handled in a

well-ventilated

area or chemical

fume hood.[4]

Handling open

containers

Chemical splash

goggles.[4]
Nitrile gloves.[4]

Fully buttoned

lab coat.[4]

Work within a

certified

laboratory

chemical fume

hood.[4]

Cleaning spills

Chemical splash

goggles and a

face shield.

Heavy-duty nitrile

or butyl rubber

gloves.

Chemical-

resistant apron

or coveralls.

Air-purifying

respirator with

appropriate

cartridges if spill

generates dust

or aerosols.

Emergency

situations (large

spills or fire)

Full-face

respirator with

appropriate

cartridges or self-

contained

breathing

apparatus

(SCBA).[5]

Chemical-

resistant gloves

(e.g., butyl

rubber).

Fully

encapsulated

chemical-

protective suit.[5]

Positive-

pressure, full-

facepiece SCBA.

[5]

Operational and Disposal Plans
Step-by-Step Handling Procedures

Preparation:
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Ensure a safety shower and eyewash station are readily accessible and have been

recently tested.[6]

Designate a specific area for handling dodecyl L-serinate, preferably within a certified

chemical fume hood.[4]

Assemble all necessary equipment and PPE before starting work.

Weighing and Solution Preparation:

If handling a solid form, weigh the material in a chemical fume hood to avoid inhalation of

dust.

Use anti-static measures if the powder is fine and prone to creating dust clouds.

When dissolving, add the dodecyl L-serinate to the solvent slowly to avoid splashing.

Experimental Use:

Keep all containers of dodecyl L-serinate tightly closed when not in use.[4]

Use appropriate lab equipment (e.g., sealed containers, enclosed systems) to minimize

the generation of aerosols.

After handling, wash hands thoroughly with soap and water, even after wearing gloves.[2]

Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][7]

Skin Contact: Remove contaminated clothing and wash the affected skin with soap and

water. If irritation persists, seek medical attention.[7][8]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.[7][8]
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Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[8]

Spill: For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a

sealed container for disposal. For large spills, evacuate the area and follow institutional

emergency procedures.[4]

Disposal Plan
Waste Collection: Collect all waste containing dodecyl L-serinate in clearly labeled, sealed

containers.

Waste Classification: Based on the potential for aquatic toxicity, dodecyl L-serinate waste

may be classified as hazardous. Consult local, regional, and national regulations for proper

classification.

Disposal Method: Dispose of chemical waste through a licensed hazardous waste disposal

company. Do not dispose of down the drain or in the regular trash.[9]

Quantitative Data from Related Compounds
The following table summarizes toxicological and ecotoxicological data from sodium dodecyl

sulfate, a structurally similar compound. This data should be used for initial risk assessment

with the understanding that it may not be fully representative of dodecyl L-serinate.

Data Point Value Species Source Compound

Acute Oral Toxicity

(LD50)
1200 mg/kg Rat

Sodium Dodecyl

Sulfate

Toxicity to Daphnia

(EC50)
1.8 mg/L (48h)

Daphnia magna

(Water flea)

Sodium Dodecyl

Sulfate

Toxicity to Algae

(EC50)
53 mg/L (72h)

Desmodesmus

subspicatus (Green

algae)

Sodium Dodecyl

Sulfate

Toxicity to Fish (LC50) 29 mg/L (96h)
Pimephales promelas

(Fathead minnow)

Sodium Dodecyl

Sulfate
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Visualized Workflows and Relationships

Preparation Phase

Handling Phase

Post-Handling Phase

Designate Handling Area
(Fume Hood)

Assemble Required PPE

Verify Eyewash/Shower Functionality

Weigh Compound

Prepare Solution

Conduct Experiment

Decontaminate Work Area

Dispose of Waste

Wash Hands Thoroughly

Click to download full resolution via product page
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Caption: Workflow for Safe Handling of Dodecyl L-Serinate.

Type of Operation

Routine Handling
(Weighing, Solution Prep) Spill Cleanup Emergency

(Large Spill, Fire)

Standard PPE:
- Safety Glasses/Goggles

- Nitrile Gloves
- Lab Coat

Enhanced PPE:
- Chemical Goggles & Face Shield

- Heavy-Duty Gloves
- Chemical Apron

- Respirator (if needed)

Maximum Protection:
- Full-Face SCBA
- Chemical Suit

- Heavy-Duty Gloves

Click to download full resolution via product page

Caption: PPE Selection Logic Based on Operational Risk.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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